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An In-depth Technical Guide to 2'-Fluoro-5'-iodoacetophenone: A Key Intermediate in
Modern Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This guide provides a comprehensive technical overview of 2'-Fluoro-5'-iodoacetophenone, a
halogenated aromatic ketone of significant interest in medicinal chemistry and pharmaceutical
development. We will delve into its fundamental physicochemical properties, explore validated
synthetic pathways, and illuminate its role as a critical building block in the synthesis of
targeted therapeutics. This document is intended to serve as a practical resource for
researchers, offering both foundational knowledge and actionable protocols, grounded in
authoritative scientific literature.

The Strategic Role of Halogenated Scaffolds in
Medicinal Chemistry

The introduction of halogen atoms, particularly fluorine and iodine, into molecular scaffolds is a
cornerstone of modern drug design. Fluorine's unique properties—high electronegativity, small
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size, and ability to form strong carbon-fluorine bonds—can profoundly influence a molecule's
metabolic stability, lipophilicity, and binding affinity.[1][2] Concurrently, the iodo group serves as
a versatile synthetic handle, enabling a wide array of carbon-carbon and carbon-heteroatom
bond-forming reactions, such as the Suzuki, Sonogashira, and Buchwald-Hartwig couplings.

2'-Fluoro-5'-iodoacetophenone embodies the strategic combination of these two halogens on
a simple, yet powerful, acetophenone framework. This positions it as a highly valuable starting
material for constructing complex molecular architectures, particularly in the development of
kinase inhibitors and other targeted therapies.

Physicochemical and Molecular Characteristics

A precise understanding of a compound's properties is fundamental to its effective application
in synthesis and development.

Chemical Identity

The key identifiers and molecular properties of 2'-Fluoro-5'-iodoacetophenone are
summarized below.

Property Value Source(s)
1-(2-Fluoro-5-

IUPAC Name ) [31[4]
iodophenyl)ethan-1-one
1-(2-Fluoro-5-

Synonyms iodophenyl)ethanone, 1-acetyl-  [3][4]

2-fluoro-5-iodobenzene

CAS Number 1159512-66-9 [3]
Molecular Formula CsHsFIO [41[5]
Molecular Weight 264.04 g/mol [31[5][6]
InChl Key PAAFYGBEQFBNDA- ]

UHFFFAOYSA-N
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Note on Isomers: It is critical to distinguish 2'-Fluoro-5'-iodoacetophenone (CAS 1159512-66-
9) from its isomer, 5'-Fluoro-2'-iodoacetophenone (CAS 914225-70-0). While structurally
similar, their distinct substitution patterns lead to different reactivity and applications. For
instance, the 5'-fluoro-2'-iodo isomer is a known reactant in the preparation of the potent
macrocyclic ALK inhibitor PF-06463922.[5][7][8]

hvsical and .

Property Value Source(s)
Appearance Solid-Powder [3]

Boiling Point 46-46.5 °C [3]

Purity Typically 297-99% [31[4]
Storage Temperature Ambient Temperature [3]
Solubility Slightly soluble in water [51[7]
Sensitivity Light Sensitive [51[71I8]

Synthesis and Manufacturing Pathways

The synthesis of 2'-Fluoro-5'-iodoacetophenone is achievable through established organic
chemistry reactions. The choice of pathway often depends on the availability of starting
materials and the desired scale of production.

Retrosynthetic Analysis and Proposed Workflow

A logical retrosynthetic approach involves the Friedel-Crafts acylation of a suitable di-
halogenated benzene precursor. This is often the most direct and efficient method.
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Caption: Retrosynthetic analysis and forward synthesis workflow for 2'-Fluoro-5'-
iodoacetophenone.

Detailed Experimental Protocol: Friedel-Crafts Acylation

This protocol is a representative procedure based on standard Friedel-Crafts methodology.
Researchers should perform their own risk assessment and optimization.

Materials:

e 1-Fluoro-4-iodobenzene

e Anhydrous Aluminum Chloride (AICI3)

o Acetyl Chloride (CH3COCI)

e Anhydrous Dichloromethane (DCM)

e Hydrochloric Acid (HCI), 1M solution

e Saturated Sodium Bicarbonate (NaHCOs) solution
e Brine (saturated NaCl solution)

e Anhydrous Magnesium Sulfate (MgSQOa)
Procedure:

e Reaction Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic
stirrer, dropping funnel, and nitrogen inlet, add anhydrous aluminum chloride (1.2 eq) and
suspend it in anhydrous DCM under a nitrogen atmosphere.

e Cooling: Cool the suspension to 0°C using an ice-water bath.

» Addition of Acetylating Agent: Add acetyl chloride (1.1 eq) dropwise to the cooled suspension
over 15 minutes. Stir the mixture for an additional 20 minutes at 0°C.

o Substrate Addition: Add a solution of 1-fluoro-4-iodobenzene (1.0 eq) in anhydrous DCM
dropwise via the dropping funnel over 30 minutes, maintaining the temperature at 0°C.
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e Reaction Progression: After the addition is complete, allow the reaction mixture to slowly
warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by Thin
Layer Chromatography (TLC).

e Quenching: Once the reaction is complete, carefully pour the mixture into a beaker
containing crushed ice and 1M HCI. Stir vigorously until all solids have dissolved.

o Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract
the aqueous layer twice more with DCM.

e Washing: Combine the organic layers and wash sequentially with 1M HCI, water, saturated
NaHCOs solution, and finally with brine.

e Drying and Concentration: Dry the organic layer over anhydrous MgSOQOea, filter, and
concentrate the solvent under reduced pressure using a rotary evaporator.

 Purification: The resulting crude solid can be purified by recrystallization from a suitable
solvent system (e.g., ethanol/water) or by flash column chromatography on silica gel to yield
pure 2'-Fluoro-5'-iodoacetophenone.

Applications in Drug Development

The primary value of 2'-Fluoro-5'-iodoacetophenone lies in its utility as a versatile
intermediate. The ortho-fluoro substituent can induce favorable conformations and improve
metabolic stability, while the para-iodo group provides a reactive site for diversification.

Role as a Key Synthetic Building Block

The molecule's structure is pre-disposed for elaboration into more complex drug candidates.
The workflow below illustrates its potential in a typical drug discovery campaign.
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Caption: Synthetic utility of 2'-Fluoro-5'-iodoacetophenone in generating molecular diversity.

Safety, Handling, and Storage

Proper handling of 2'-Fluoro-5'-iodoacetophenone is essential to ensure laboratory safety.
The compound is classified as an irritant.

GHS Hazard Identification

© 2026 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b1440333/docs?utm_src=pdf-body-img#2-fluoro-5-iodoacetophenone-molecular-weight
https://www.benchchem.com/product/b1440333/docs?utm_src=pdf-body#2-fluoro-5-iodoacetophenone-molecular-weight
https://www.benchchem.com/product/b1440333/docs?utm_src=pdf-body#2-fluoro-5-iodoacetophenone-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1440333?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Hazard Class Code Statement Pictogram Source(s)
Skin )
: I Causes skin
Corrosion/Irritatio  H315 S GHSO07 [3B1[7119]
irritation
n
Serious Eye Causes serious
o H319 o GHSO07 [3B1[719]
Damage/Irritation eye irritation
STOT - Single May cause
Exposure H335 respiratory GHSO07 [31[7]
(Respiratory) irritation

Recommended Handling and Storage Procedures

» Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume
hood.[9][10]

e Personal Protective Equipment (PPE): Wear protective gloves (nitrile or neoprene), chemical
safety goggles or a face shield, and a lab coat.[9]

» Handling: Avoid breathing dust. Wash hands and any exposed skin thoroughly after
handling.[9][10]

» Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][9]
Keep away from strong oxidizing agents.[5][9] The material is light-sensitive and should be
stored accordingly.[5][7][8]

o Spill Response: In case of a spill, wear appropriate PPE, absorb with an inert material, and
place in a suitable container for disposal.

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.[9][10]

Conclusion

2'-Fluoro-5'-iodoacetophenone is a strategically designed chemical intermediate with
significant potential for researchers in drug discovery. Its combination of an ortho-fluorine atom
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for modulating physicochemical properties and a para-iodine atom for synthetic diversification
makes it a valuable building block. By understanding its properties, synthesis, and safe
handling procedures as outlined in this guide, scientists can effectively leverage this compound
to accelerate the development of novel therapeutics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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